![molecular formula C16H22N4O3S B4844554 methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoate](/img/structure/B4844554.png)
methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoate
Overview
Description
Methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoate, also known as Methylthio-DADLE, is a synthetic analog of the endogenous opioid peptide enkephalin. It has been extensively studied in scientific research for its potential therapeutic applications in pain management, addiction treatment, and neurological disorders.
Mechanism of Action
Methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE exerts its effects by binding to and activating the delta opioid receptor, a G protein-coupled receptor that is widely distributed in the central nervous system and peripheral tissues. Activation of the delta opioid receptor by methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE leads to the inhibition of neuronal excitability, the modulation of neurotransmitter release, and the activation of intracellular signaling pathways. The precise mechanisms by which methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE produces its analgesic, anti-addictive, and neuroprotective effects are still being investigated.
Biochemical and Physiological Effects
methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE has been shown to produce a range of biochemical and physiological effects in animal models. These include the modulation of neurotransmitter release, the inhibition of neuronal excitability, the reduction of inflammation, and the activation of intracellular signaling pathways. methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE has also been shown to produce analgesia, reduce drug-seeking behavior, and protect against neurotoxicity in animal models.
Advantages and Limitations for Lab Experiments
Methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized and purified, and is stable under a wide range of conditions. It has also been extensively studied in animal models, providing a wealth of data on its pharmacological properties and potential therapeutic applications. However, there are also limitations to using methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE in laboratory experiments. It is a relatively complex molecule that requires specialized expertise and equipment to synthesize and characterize. Additionally, the mechanisms by which methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE produces its effects are still being investigated, and further research is needed to fully understand its pharmacology.
Future Directions
There are several future directions for research on methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE. One area of interest is the development of more potent and selective delta opioid receptor agonists that can produce analgesia and reduce drug-seeking behavior without producing unwanted side effects. Another area of interest is the investigation of the mechanisms by which methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE produces its neuroprotective effects, with the goal of developing new treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the pharmacology of methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE, including its interactions with other neurotransmitter systems and its potential for drug interactions.
Scientific Research Applications
Methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE has been extensively studied in scientific research for its potential therapeutic applications in pain management, addiction treatment, and neurological disorders. It has been shown to have potent analgesic effects in animal models of acute and chronic pain, and may be useful in the treatment of conditions such as neuropathic pain, cancer pain, and inflammatory pain. methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE has also been studied for its potential to reduce drug-seeking behavior in animal models of addiction, suggesting that it may be useful in the treatment of substance abuse disorders. Additionally, methyl 3-{[(acetylamino)carbonothioyl]amino}-4-(4-methyl-1-piperazinyl)benzoateADLE has been shown to have neuroprotective effects in animal models of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
methyl 3-(acetylcarbamothioylamino)-4-(4-methylpiperazin-1-yl)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O3S/c1-11(21)17-16(24)18-13-10-12(15(22)23-3)4-5-14(13)20-8-6-19(2)7-9-20/h4-5,10H,6-9H2,1-3H3,(H2,17,18,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDDBOELZWBNZKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=S)NC1=C(C=CC(=C1)C(=O)OC)N2CCN(CC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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